1-(4-(Dimethylamino)-2-morpholino-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-2-phenoxyethanone

• IUPAC Name: 1-[4-(dimethylamino)-2-morpholin-4-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl]-2-phenoxyethanone
• InChI: InChI=1S/C21H27N5O3/c1-24(2)20-17-14-26(19(27)15-29-16-6-4-3-5-7-16)9-8-18(17)22-21(23-20)25-10-12-28-13-11-25/h3-7H,8-15H2,1-2H3
• InChI Key: FARSRQNECVRXLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC2=C1CN(CC2)C(=O)COC3=CC=CC=C3)N4CCOCC4
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

This compound belongs to the dihydropyrido[4,3-d]pyrimidine class, characterized by a bicyclic heteroaromatic core. Key structural features include:

• A dimethylamino group at position 4, which may enhance solubility and influence hydrogen bonding.
• A 2-phenoxyethanone moiety at position 6, likely increasing lipophilicity and modulating target binding affinity.

Synthetic routes for analogous compounds involve multi-step reactions with substituted phenacyl chlorides, as seen in related pyrimidine derivatives .

Comparison with Similar Compounds

Key Observations:

• Core Variations: The target compound’s pyridopyrimidine core differs from the thienopyrimidine in , which may reduce π-π stacking interactions but improve metabolic stability .
• Substituent Impact: The morpholino group (target compound) provides polar interactions vs. piperidinyl/pyrrolidinyl (–3), which may enhance basicity and membrane permeability .
• Biological Activity: Dihydropyrimidinones () show broad antimicrobial effects, suggesting the target compound’s core could be repurposed for similar applications .

Research Findings and Implications

Structure-Activity Relationships (SAR)

• Dimethylamino vs. Methylamino: The target’s dimethylamino group (position 4) may offer better solubility than the methylamino group in , critical for oral bioavailability .
• Trifluoromethyl vs. Morpholino: ’s trifluoromethyl group enhances electron-withdrawing effects, whereas the morpholino group (target) balances hydrophilicity and steric bulk .